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Compound of Interest

Compound Name: Bromodiiodomethane

Cat. No.: B041894

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts
Service (CAS) number and detailed safety data for bromodiiodomethane. The following
sections present quantitative data, experimental protocols, and a visual representation of safety
information to ensure safe handling and use in a laboratory setting.

Chemical Identification and Properties

Bromodiiodomethane is a trihalomethane with the chemical formula CHBrl2.[1] It is
recognized by the CAS Registry Number 557-95-9.[1][2][3]

Quantitative Data Summary

The physical and chemical properties of bromodiiodomethane are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula CHBrl2 [1112][3]
Molar Mass 346.73 g/mol [1]
Appearance Light yellow solid [1]
Melting Point 49 °C (120 °F; 322 K) [1]
Boiling Point 221.5 °C (430.7 °F; 494.6 K) [1][3]
Density 3.6 g/cm3 [11[3]
Flash Point 87.8°C [11[3]
Solubility Soluble in water [1]

Safety and Hazard Information

The safe handling of bromodiiodomethane is critical due to its potential hazards. This section
outlines the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
information.

GHS Hazard Statements

Based on available safety data, bromodiiodomethane is associated with the following
hazards:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

GHS Precautionary Statements

To mitigate the risks associated with bromodiiodomethane, the following precautionary
measures should be followed:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
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e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

e P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Experimental Protocols

Adherence to strict experimental protocols is essential when working with
bromodiiodomethane to ensure personnel safety and experimental integrity.

Handling and Storage

o Engineering Controls: Handle bromodiiodomethane in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.
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o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat and closed-toe shoes.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials. The substance is light-sensitive and should be stored in an amber
vial or otherwise protected from light.

First Aid Measures

In the event of exposure, the following first aid procedures should be followed immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Wash contaminated clothing before reuse. Seek
medical attention if irritation develops or persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Safety Hazard and Handling Workflow

The following diagram illustrates the logical relationship between the hazards of
bromodiiodomethane and the necessary safety precautions.
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Safety workflow for Bromodiiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

